![molecular formula C20H16O7 B1242999 (1'R,3'S,5'R,7'S,8'R,11'S)-8',11'-dihydroxyspiro[2,4-dioxatricyclo[7.3.1.05,13]trideca-1(12),5,7,9(13),10-pentaene-3,6'-4,12-dioxatetracyclo[5.4.1.01,7.03,5]dodecane]-2'-one](/img/structure/B1242999.png)
(1'R,3'S,5'R,7'S,8'R,11'S)-8',11'-dihydroxyspiro[2,4-dioxatricyclo[7.3.1.05,13]trideca-1(12),5,7,9(13),10-pentaene-3,6'-4,12-dioxatetracyclo[5.4.1.01,7.03,5]dodecane]-2'-one
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Overview
Description
(1'R,3'S,5'R,7'S,8'R,11'S)-8',11'-dihydroxyspiro[2,4-dioxatricyclo[7.3.1.05,13]trideca-1(12),5,7,9(13),10-pentaene-3,6'-4,12-dioxatetracyclo[5.4.1.01,7.03,5]dodecane]-2'-one is a natural product found in Neofusicoccum mangiferae with data available.
Scientific Research Applications
Enantioselective Synthesis and Applications
Research on similar complex molecular structures, including various tricyclic and tetracyclic systems, has been focused on enantioselective synthesis and their applications. For instance, studies have shown the transformation of certain cyclic compounds into key products for pharmaceutical applications (Miftakhov et al., 1994). These transformations are crucial for developing specific enantiomers used in drugs.
Structural Analysis and Molecular Configuration
Several studies have been conducted to understand the molecular structure and configuration of similar spiro compounds. For example, the structure of asperketal B, which has a backbone consisting of a cyclodecadiene ring fused to a bicyclic ketal system, has been elucidated (Ji et al., 1992). Understanding these molecular configurations is essential for potential applications in material science and drug design.
Synthetic Pathways and Chemical Reactions
Exploring synthetic pathways and chemical reactions of similar complex molecules, including spiro compounds, is another area of significant research. Studies have detailed various synthetic routes and the reactions involved in forming such intricate structures (Butler et al., 1983). These insights are valuable for synthetic organic chemistry and the development of new compounds with specific properties.
Applications in Pharmaceutical Industry
Compounds with similar structural complexity have applications in the pharmaceutical industry. Their unique configurations and properties make them suitable as active pharmaceutical ingredients or as catalysts in synthesizing active enantiomers (Liang et al., 2008). The ability to separate and determine the configuration of such compounds is crucial for their effective use in pharmaceuticals.
Potential in Material Science
The intricate structures of these compounds also hold potential in material science. Understanding their molecular architecture can lead to the development of new materials with desirable properties (Kakiuchi et al., 1980). Such materials can have applications ranging from industrial manufacturing to high-tech sectors.
properties
Molecular Formula |
C20H16O7 |
---|---|
Molecular Weight |
368.3 g/mol |
IUPAC Name |
(1'R,3'S,5'R,7'S,8'R,11'S)-8',11'-dihydroxyspiro[2,4-dioxatricyclo[7.3.1.05,13]trideca-1(12),5,7,9(13),10-pentaene-3,6'-4,12-dioxatetracyclo[5.4.1.01,7.03,5]dodecane]-2'-one |
InChI |
InChI=1S/C20H16O7/c21-12-7-8-13(22)19-18(12,27-19)16(23)15-17(24-15)20(19)25-10-5-1-3-9-4-2-6-11(26-20)14(9)10/h1-6,12-13,15,17,21-22H,7-8H2/t12-,13+,15+,17+,18-,19-/m0/s1 |
InChI Key |
JBMAWELOWLUVHE-APMPMNJCSA-N |
Isomeric SMILES |
C1C[C@H]([C@@]23[C@@]([C@H]1O)(O2)C(=O)[C@@H]4[C@H](C35OC6=CC=CC7=C6C(=CC=C7)O5)O4)O |
Canonical SMILES |
C1CC(C23C(C1O)(O2)C(=O)C4C(C35OC6=CC=CC7=C6C(=CC=C7)O5)O4)O |
synonyms |
SCH 49210 SCH-49210 SCH49210 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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